Cas no 2411681-93-9 (t-Butoxycarbonyl-PEG2-NHS ester)

• Product Name: t-Butoxycarbonyl-PEG2-NHS ester
• CAS No: 2411681-93-9
• MF: C₁₆H₂₅NO₈
• MW: 359.37
• CID: 5092133
• Update Time: 2025-07-25

t-Butoxycarbonyl-PEG2-NHS ester Chemical and Physical Properties

Names and Identifiers

• t-Butoxycarbonyl-PEG2-NHS ester

• Inchi： 1S/C16H25NO8/c1-16(2,3)24-14(20)6-8-22-10-11-23-9-7-15(21)25-17-12(18)4-5-13(17)19/h4-11H2,1-3H3
• InChI Key： LTSOBOMOTXJAAW-UHFFFAOYSA-N
• SMILES： O=C1CCC(=O)N1OC(CCOCCOCCC(=O)OC(C)(C)C)=O

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 460.1±53.0 °C(Predicted)

Additional information on t-Butoxycarbonyl-PEG2-NHS ester

T-Butoxycarbonyl-PEG2-NHS Ester (CAS No. 2411681-93-9)

T-Butoxycarbonyl-PEG2-NHS Ester (CAS No. 2411681-93-9) is a versatile and highly functional reagent widely used in the fields of chemical biology, pharmaceutical research, and materials science. This compound combines the unique properties of polyethylene glycol (PEG) with the reactive nature of the N-hydroxysuccinimide (NHS) ester, making it an essential tool for various conjugation reactions and bioconjugation applications.

The t-butoxycarbonyl (t-Boc) group in T-Butoxycarbonyl-PEG2-NHS Ester serves as a protecting group for the amine functionality, which can be selectively removed under mild acidic conditions. This feature allows for controlled and sequential functionalization of biomolecules, such as proteins, peptides, and nucleic acids. The PEG2 spacer provides increased solubility and reduced immunogenicity, making it particularly useful in the development of therapeutic agents and diagnostic tools.

The NHS ester moiety in T-Butoxycarbonyl-PEG2-NHS Ester is highly reactive towards primary amines, enabling efficient conjugation to amino groups on proteins, peptides, and other biomolecules. This reactivity has been leveraged in numerous applications, including the modification of antibodies for targeted drug delivery, the labeling of biomolecules for imaging studies, and the creation of bioactive surfaces for biosensors.

Recent research has highlighted the potential of T-Butoxycarbonyl-PEG2-NHS Ester in enhancing the pharmacokinetic properties of therapeutic proteins. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that PEGylation using this reagent significantly increased the half-life and stability of a recombinant protein in vivo. The improved pharmacokinetics resulted in enhanced therapeutic efficacy and reduced dosing frequency, which are critical factors in drug development.

In addition to its applications in pharmaceutical research, T-Butoxycarbonyl-PEG2-NHS Ester has found use in materials science for the functionalization of nanoparticles and polymers. A recent study in the Journal of Materials Chemistry B reported the successful conjugation of this reagent to gold nanoparticles, resulting in enhanced stability and biocompatibility. These modified nanoparticles showed promise as carriers for targeted drug delivery and as contrast agents for imaging applications.

The versatility of T-Butoxycarbonyl-PEG2-NHS Ester extends to its use in surface chemistry and bioconjugation. Researchers have utilized this reagent to create functionalized surfaces for cell culture studies and biosensor development. A study published in Biomaterials demonstrated that PEGylated surfaces prepared using this reagent exhibited excellent resistance to non-specific protein adsorption while maintaining high biocompatibility. This property is crucial for applications such as cell adhesion studies and the development of implantable medical devices.

In conclusion, T-Butoxycarbonyl-PEG2-NHS Ester (CAS No. 2411681-93-9) is a powerful reagent with a wide range of applications in chemical biology, pharmaceutical research, materials science, and surface chemistry. Its unique combination of properties makes it an indispensable tool for researchers aiming to develop advanced therapeutic agents, diagnostic tools, and functional materials. As ongoing research continues to uncover new applications and improve existing methodologies, the importance of this compound is likely to grow even further.